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Compound of Interest

Compound Name: 3-Oxetanone

Cat. No.: B052913 Get Quote

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the safe handling and disposal of chemical reagents are of paramount

importance. This guide provides detailed procedural information for the proper disposal of 3-
Oxetanone (CAS No. 6704-31-0), a flammable and hazardous compound. Adherence to these

guidelines is crucial for ensuring personal safety and environmental protection.

Hazard Identification and Safety Data
3-Oxetanone is a flammable liquid that poses several health risks. It is harmful if swallowed,

causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, and

may cause respiratory irritation.[1][2]

Quantitative Data Summary:

The following table summarizes the key physical and chemical properties of 3-Oxetanone
relevant to its safe handling and disposal.
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Property Value Source

Molecular Formula C₃H₄O₂

Molecular Weight 72.06 g/mol [2]

Physical State Liquid

Appearance Colorless to light yellow/green

Boiling Point 140 °C (284 °F)

Flash Point 26 °C (78.8 °F) - closed cup

Density 1.124 g/mL at 25 °C

Storage Temperature -20°C

GHS Hazard Classifications:

Flammable liquids (Category 3)

Acute toxicity, oral (Category 4)

Skin corrosion/irritation (Category 2)

Serious eye damage/eye irritation (Category 1)

Skin sensitization (Category 1)

Specific target organ toxicity — single exposure (respiratory tract irritation) (Category 3)

Experimental Protocol: Proper Disposal Procedure
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of 3-Oxetanone in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling 3-Oxetanone, it is mandatory to wear the following PPE:
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Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety goggles or a face shield.

Lab Coat: To protect clothing and skin.

Respiratory Protection: In case of inadequate ventilation, wear a NIOSH/MSHA or European

Standard EN 149 approved respirator.

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

Step 2: Waste Collection and Segregation

Waste Container: Designate a specific, clearly labeled waste container for 3-Oxetanone and

any contaminated materials (e.g., pipette tips, absorbent materials). The container must be

chemically compatible and have a secure, tight-fitting lid to prevent leaks and evaporation.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "3-Oxetanone," and the appropriate hazard pictograms (flammable, irritant, corrosive).

Segregation: Do not mix 3-Oxetanone waste with other chemical waste streams, particularly

non-halogenated organic waste, unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Step 3: Storage of Chemical Waste

Store the sealed waste container in a designated, secure secondary containment area.

The storage area should be cool, well-ventilated, and away from sources of heat, sparks,

open flames, and other ignition sources.

Take precautionary measures against static discharge by grounding and bonding containers

and receiving equipment.

Step 4: Disposal

Professional Disposal: The disposal of 3-Oxetanone must be handled by an approved and

licensed waste disposal company. Do not attempt to dispose of this chemical down the drain
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or with general laboratory trash.

Institutional Procedures: Contact your institution's EHS office to arrange for the collection

and proper disposal of the chemical waste in accordance with local, regional, and national

regulations.

Step 5: Spill Management

In the event of a spill:

Remove all sources of ignition.

Ventilate the area.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible absorbent material such as sand, vermiculite,

or diatomite.

Collect the absorbed material and place it in the designated hazardous waste container.

Clean the spill area thoroughly.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of 3-Oxetanone.
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Caption: Logical workflow for the proper disposal of 3-Oxetanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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